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Compound of Interest

Compound Name: Apiezon N

Cat. No.: B1172494 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the optimal use of Apiezon N grease in

cryogenic experiments. Find answers to frequently asked questions and troubleshoot common

issues to ensure reliable thermal management in your critical applications.

Frequently Asked Questions (FAQs)
Q1: What is Apiezon N grease and why is it used in cryogenic applications?

Apiezon N is a silicone-free and halogen-free hydrocarbon grease renowned for its use in

cryogenic applications.[1][2] It is specifically formulated to provide excellent thermal contact

and to act as a vacuum sealant at temperatures as low as -273°C.[3][4] Its key properties

include:

Craze-free performance: It resists cracking and crazing at cryogenic temperatures, ensuring

the integrity of thermal and vacuum seals through repeated thermal cycling.[1][5]

Improved thermal contact: By filling micropores on adjoining surfaces, it enhances heat

transfer between components, which is crucial for cooling samples and sensors.[1][2][4]

Vacuum sealing: It exhibits very low vapor pressure, making it an excellent sealant for high-

vacuum cryosystems.[4][6]
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Silicone-free: This prevents issues of "creep" and "carry-over" contamination that can

interfere with sensitive experiments.[3][6][7]

Q2: What is the recommended amount or thickness of Apiezon N to use?

The optimal application of Apiezon N involves using a thin, uniform layer. While a specific

thickness is not formally defined in literature, the principle is to use the minimum amount

necessary to fill the microscopic voids between the two surfaces. The goal is to improve

thermal contact by increasing the surface area for heat transfer.[4] Applying too thick a layer

can be counterproductive, as the bulk material has insulating properties.[8]

Q3: How should surfaces be prepared before applying Apiezon N?

Proper surface preparation is critical for achieving optimal thermal contact and vacuum sealing.

The following steps are recommended:

Initial Cleaning: Wipe the surfaces with a soft, clean, lint-free cloth to remove any loose

debris.[1][9]

Solvent Cleaning: Degrease the surfaces using a hydrocarbon solvent such as toluene or

xylene. For a more environmentally friendly option, limonene can be used.[1][3][9] This step

is important to remove any residual oils or contaminants.

Avoid Incompatible Solvents: Do not use alcohols (like ethanol or IPA) or ketones (like

acetone) for cleaning, as Apiezon N is not soluble in them.[1][3][9]

Drying: Ensure the surfaces are completely dry before applying the grease.

Q4: How is Apiezon N properly applied?

Dispense a small amount: At room temperature, Apiezon N is pliable.[1][5] Dispense a small

quantity onto one of the surfaces.

Spread a thin layer: Using a clean, lint-free applicator (such as a swab or a small spatula),

spread the grease into a thin, even film across the entire contact area.
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Join the surfaces: Press the two surfaces together firmly. A small amount of grease should

be visible extruding from the edges of the joint, indicating that the voids have been filled.

Remove excess: Wipe away any excess grease from the exterior of the joint with a clean

cloth.[1]

Q5: How can Apiezon N be removed after an experiment?

Apiezon N can be easily removed at room temperature by following these steps:

Mechanical Removal: Wipe off the excess grease with a soft, clean, lint-free cloth.[1][3][9]

Solvent Wash: Wash away any remaining residue with a hydrocarbon solvent like toluene,

xylene, or limonene.[1][3][9]

Final Rinse: For critical applications, a final rinse with a clean solvent may be performed to

ensure all traces of the grease are removed.
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Problem Possible Cause Solution

Poor thermal contact (sample

not cooling sufficiently)

Insufficient grease applied,

leaving voids between

surfaces.

Disassemble the joint, clean

the surfaces, and reapply a

slightly larger amount of

grease, ensuring complete

coverage.

A layer of grease that is too

thick is acting as an insulator.

[8]

Disassemble the joint, clean

the surfaces thoroughly, and

reapply a much thinner,

uniform layer of grease.

Contaminated surfaces

preventing good adhesion and

thermal contact.

Follow the detailed surface

preparation protocol to ensure

surfaces are scrupulously

clean before applying the

grease. Apiezon N has a

"gettering" action, meaning it

can absorb impurities, but

gross contamination should be

removed beforehand.[1][3][4]

Vacuum leak at a greased joint

Insufficient grease applied to

fill all voids and create a

continuous seal.

Disassemble, clean, and

reapply a continuous bead of

grease around the sealing

surface.

The grease has cracked or

crazed due to extreme thermal

shock (though Apiezon N is

formulated to resist this).[1][5]

Visually inspect the joint if

possible. If cracking is

suspected, warm the joint to

room temperature,

disassemble, clean, and

reapply the grease, ensuring a

more gradual cooling rate if

possible.

Difficulty in separating

components after cryogenic

use

Components were assembled

with too much force, or

Allow the assembly to warm

completely to room

temperature. Apiezon N is
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differential thermal contraction

is significant.

pliable at room temperature,

which should facilitate

disassembly.[1][5] Gentle

mechanical persuasion may be

necessary.

Contamination of sensitive

surfaces or samples

"Creep" or "carry-over" of the

grease.

Apiezon N is a hydrocarbon

grease and is highly resistant

to creep, unlike silicone-based

greases.[3][6][7] If

contamination is a concern,

ensure that the minimum

necessary amount of grease is

used and that all excess is

meticulously cleaned from

around the joint.

Quantitative Data
Thermal Conductivity of Apiezon N

The thermal conductivity of Apiezon N is temperature-dependent. Below is a summary of

available data.

Temperature (°C) Temperature (K)
Thermal Conductivity
(W/m·K)

20 293 0.194

-269 4 ~0.095

Note: The value at 4K is an approximation based on available data sheets.

Thermal Conductance of Pressed Metallic Contacts with Apiezon N

The following data is adapted from the work of Salerno, L.J., Kittel, P., & Spivak, A.L. (1994),

which demonstrates the improvement in thermal conductance of pressed metallic contacts

when augmented with a thin layer of Apiezon N grease at cryogenic temperatures. The
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measurements were taken over a temperature range of 1.6 K to 6.0 K with an applied force of

670 N.

Material

Thermal
Conductance
without Apiezon N
(W/K)

Thermal
Conductance with
Apiezon N (W/K)

Factor of
Improvement

OFHC Copper ~0.1 - 0.4 ~1.5 - 4.0 ~10x

6061-T6 Aluminum ~0.05 - 0.2 ~0.8 - 2.5 ~15x

Free-Machining Brass ~0.02 - 0.08 ~0.3 - 1.0 ~15x

304 Stainless Steel ~0.01 - 0.03 ~0.03 - 0.09 ~3x

Note: The values are approximate ranges derived from graphical data in the cited paper and

are temperature-dependent within the specified range.

Experimental Protocols & Workflows
Protocol for Applying Apiezon N for Optimal Thermal
Contact
This protocol outlines the step-by-step procedure for applying Apiezon N grease to ensure

optimal thermal contact between two surfaces in a cryogenic setup.
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Troubleshooting Logic for Poor Thermal Performance
This diagram illustrates a logical workflow for troubleshooting suboptimal cooling performance

when using Apiezon N grease.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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